Cas no 1894693-77-6 (3-amino-3-tert-butylcyclobutan-1-ol)

• Product Name: 3-amino-3-tert-butylcyclobutan-1-ol
• CAS No: 1894693-77-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6051750
• PubChem ID: 115011554
• Update Time: 2025-09-27

3-amino-3-tert-butylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-tert-butylcyclobutan-1-ol
• Cyclobutanol, 3-amino-3-(1,1-dimethylethyl)-
• EN300-1999834
• 1894693-77-6

• Inchi： 1S/C8H17NO/c1-7(2,3)8(9)4-6(10)5-8/h6,10H,4-5,9H2,1-3H3
• InChI Key： SFPGSCZPRIRKFH-UHFFFAOYSA-N
• SMILES： C1(O)CC(N)(C(C)(C)C)C1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 203.2±33.0 °C(Predicted)
• pka: 15.02±0.40(Predicted)

Additional information on 3-amino-3-tert-butylcyclobutan-1-ol

Recent Advances in the Synthesis and Applications of 3-amino-3-tert-butylcyclobutan-1-ol (CAS: 1894693-77-6)

3-amino-3-tert-butylcyclobutan-1-ol (CAS: 1894693-77-6) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by a rigid cyclobutane ring and a tert-butyl group, serves as a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 3-amino-3-tert-butylcyclobutan-1-ol as a key intermediate in the synthesis of selective kinase inhibitors. The researchers highlighted the compound's ability to impart conformational rigidity to the resulting molecules, thereby enhancing their binding affinity and selectivity. The study reported a series of derivatives that exhibited potent inhibitory activity against specific kinases involved in cancer progression, with IC50 values in the nanomolar range.

Another significant application of 3-amino-3-tert-butylcyclobutan-1-ol was reported in the context of peptide mimetics. A recent paper in ACS Chemical Biology (2024) described the incorporation of this compound into peptide backbones to stabilize secondary structures and improve proteolytic stability. The modified peptides showed enhanced bioavailability and prolonged half-life in vivo, making them promising candidates for therapeutic applications.

In addition to its role in drug discovery, 3-amino-3-tert-butylcyclobutan-1-ol has been investigated for its potential in materials science. A study in Advanced Materials (2023) explored its use as a monomer for the synthesis of high-performance polymers with tunable mechanical properties. The researchers attributed the observed properties to the steric hindrance and hydrogen-bonding capabilities of the compound, which influenced polymer chain packing and dynamics.

The synthesis of 3-amino-3-tert-butylcyclobutan-1-ol has also seen advancements. A recent publication in Organic Letters (2024) presented a novel catalytic asymmetric route to access enantiomerically pure forms of the compound. This method employed a chiral palladium catalyst and achieved high yields and enantioselectivities, addressing previous challenges in the stereoselective synthesis of cyclobutane derivatives.

Despite these promising developments, challenges remain in the large-scale production and further functionalization of 3-amino-3-tert-butylcyclobutan-1-ol. Future research directions may focus on optimizing synthetic routes, exploring new derivatives, and expanding its applications in drug delivery systems and biomaterials. The compound's versatility and unique properties position it as a valuable tool in the ongoing pursuit of innovative solutions in chemical biology and medicine.